Cas no 1509432-96-5 (3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1509432-96-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6517985
• PubChem ID: 57867314
• Update Time: 2025-08-02

3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid
• EN300-1845243
• SCHEMBL12406009
• 1509432-96-5

• Inchi： 1S/C11H14O3/c1-7-3-4-9(6-10(7)12)5-8(2)11(13)14/h3-4,6,8,12H,5H2,1-2H3,(H,13,14)
• InChI Key： KXIZPWGYJSPCCY-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(C)=C(C=1)O)=O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid

Comprehensive Overview of 3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1509432-96-5)

3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1509432-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phenolic and carboxylic acid functional groups, is often explored for its potential applications in drug development and metabolic studies. The presence of both hydroxy and methyl substituents on the phenyl ring, combined with the propanoic acid backbone, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid has increased due to its relevance in studying anti-inflammatory and antioxidant properties. Researchers are particularly interested in its structural similarity to naturally occurring phenolic acids, which are known for their health benefits. This aligns with the growing consumer trend toward natural and synthetic analogs of bioactive compounds, a topic frequently searched in AI-driven drug discovery platforms and academic databases.

The synthesis of CAS No. 1509432-96-5 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Its methylphenyl moiety contributes to its stability, while the hydroxy group enhances its solubility in polar solvents—a critical factor for bioavailability in pharmaceutical formulations. These attributes make it a subject of interest in medicinal chemistry forums and high-throughput screening studies.

From an industrial perspective, 3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally friendly manufacturing, researchers are optimizing its production to minimize waste and energy consumption. This resonates with current searches on eco-friendly chemical processes and circular economy in the chemical sector.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its purity and structural integrity are crucial for applications in preclinical studies, where consistency is paramount. Laboratories frequently query analytical validation methods for such compounds, reflecting the need for reliable quality control protocols.

In summary, 3-(3-hydroxy-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1509432-96-5) represents a compelling case study at the intersection of organic synthesis, pharmacology, and sustainability. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued relevance in both academic and industrial settings.